Cas no 161368-65-6 (4-amino-3-(2-methoxyethyl)phenol)

• Product Name: 4-amino-3-(2-methoxyethyl)phenol
• CAS No: 161368-65-6
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 4609170
• PubChem ID: 23195083
• Update Time: 2025-05-25

4-amino-3-(2-methoxyethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(2-methoxyethyl)phenol
• Phenol, 4-amino-3-(2-methoxyethyl)-

• Inchi： 1S/C9H13NO2/c1-12-5-4-7-6-8(11)2-3-9(7)10/h2-3,6,11H,4-5,10H2,1H3
• InChI Key： ZCDJINYJEUUFKR-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(N)C(CCOC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 4-amino-3-(2-methoxyethyl)phenol

4-Amino-3-(2-Methoxyethyl)Phenol (CAS No. 161368-65-6): A Comprehensive Overview

4-Amino-3-(2-Methoxyethyl)Phenol, also known as CAS No. 161368-65-6, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential in drug development, material science, and as an intermediate in chemical synthesis. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the realm of anti-inflammatory and antioxidant therapies.

The molecular structure of 4-Amino-3-(2-Methoxyethyl)Phenol consists of a phenol ring substituted with an amino group at the para position and a methoxyethyl group at the meta position. This arrangement imparts the compound with unique electronic and steric properties, making it a valuable building block for more complex molecules. The compound's solubility and reactivity have been extensively studied, revealing its suitability for use in both aqueous and organic solvents.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Amino-3-(2-Methoxyethyl)Phenol. Researchers have employed various methodologies, including nucleophilic aromatic substitution and coupling reactions, to optimize the production process. These methods not only enhance yield but also reduce the environmental footprint of manufacturing, aligning with current trends toward sustainable chemistry.

In terms of applications, 4-Amino-3-(2-Methoxyethyl)Phenol has shown promise as an intermediate in the synthesis of bioactive compounds. For instance, it has been utilized in the development of novel anti-inflammatory agents targeting chronic inflammatory diseases such as arthritis. Its ability to modulate key inflammatory pathways makes it a compelling candidate for drug discovery.

Beyond pharmacology, this compound has found applications in material science, particularly in the development of advanced polymers and coatings. Its unique reactivity allows for the creation of materials with tailored properties, such as enhanced durability and resistance to environmental factors. Recent studies have explored its use in creating biodegradable polymers, contributing to efforts in sustainable materials development.

The environmental impact of 4-Amino-3-(2-Methoxyethyl)Phenol has also been a focus of recent research. Studies have investigated its biodegradation pathways and toxicity profiles, providing insights into its safe handling and disposal. These findings underscore the importance of responsible chemical management to minimize ecological risks.

In conclusion, 4-Amino-3-(2-Methoxyethyl)Phenol (CAS No. 161368-65-6) stands as a testament to the ongoing advancements in chemical innovation. Its diverse applications, coupled with recent research breakthroughs, position it as a key compound in various industries. As further studies unfold, its potential for contributing to scientific progress continues to expand.